Cas no 121952-97-4 (5-Benzylthiazol-2-amine)

• Product Name: 5-Benzylthiazol-2-amine
• CAS No: 121952-97-4
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• MDL: MFCD00547831
• CID: 230327
• PubChem ID: 691952
• Update Time: 2025-08-04

5-Benzylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Benzylthiazol-2-amine
• 2-Thiazolamine,5-(phenylmethyl)-
• 5-benzyl-1,3-thiazol-2-amine
• 5-BENZYL-THIAZOL-2-YLAMINE
• 2-amino-5-benzylthiazole
• 3dnd
• 5-(phenylmethyl)-1,3-thiazol-2-amine
• 5-benzyl-1,3-thiazol-2-amine(SALTDATA: HCl)
• 5-benzyl-1,3-thiazole-2-ylamine
• F0202-0004
• HMS1695O02
• 5-Benzyl-thiazol-2-ylmaine
• MFCD00547831
• D97742
• SR-01000404548
• BB 0241891
• FT-0678674
• LL2
• CS-0442767
• 2-Thiazolamine, 5-(phenylmethyl)-
• EN300-11214
• AKOS000134267
• J-004728
• UNII-80LHQ4O8WW
• 80LHQ4O8WW
• Q27097342
• PD004733
• Z57040472
• AB06440
• 2-amino-5-benzyl-1,3-thiazole
• SR-01000404548-1
• SCHEMBL231242
• DTXSID80351128
• Oprea1_457734
• CHEMBL1234033
• NS00068202
• BS-13752
• DB08114
• WEA95297
• 121952-97-4
• DB-028501
• DTXCID80302195

• MDL： MFCD00547831
• Inchi： 1S/C10H10N2S/c11-10-12-7-9(13-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,11,12)
• InChI Key： FJIMLXBJUVLMMN-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 190.05600
• Monoisotopic Mass: 190.056469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.236
• Melting Point: 106-108 °C
• Boiling Point: 349.5°Cat760mmHg
• Flash Point: 165.2°C
• Refractive Index: 1.652
• PSA: 67.15000
• LogP: 2.89730
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Benzylthiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-Benzylthiazol-2-amine

Research Brief on 5-Benzylthiazol-2-amine (CAS: 121952-97-4): Recent Advances and Applications in Chemical Biology and Medicine

5-Benzylthiazol-2-amine (CAS: 121952-97-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique thiazole core, coupled with the benzyl substitution, makes it a promising scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the role of 5-Benzylthiazol-2-amine as a key intermediate in the synthesis of various pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors targeting cancer-related pathways. The study reported that derivatives of 5-Benzylthiazol-2-amine exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. This underscores the compound's potential as a starting point for anticancer drug development.

In addition to its anticancer properties, 5-Benzylthiazol-2-amine has also been investigated for its antimicrobial and anti-inflammatory effects. A 2022 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel 5-Benzylthiazol-2-amine derivatives with enhanced antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

The synthetic pathways for 5-Benzylthiazol-2-amine have also seen advancements. A recent publication in Tetrahedron Letters (2023) detailed a more efficient and scalable synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improves yield but also reduces the use of hazardous reagents, aligning with the principles of green chemistry. Such innovations are critical for facilitating the large-scale production of this compound for further research and potential clinical applications.

Despite these promising developments, challenges remain in the optimization of 5-Benzylthiazol-2-amine derivatives for clinical use. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies or the incorporation of this scaffold into hybrid molecules to enhance its pharmacological profile.

In conclusion, 5-Benzylthiazol-2-amine (CAS: 121952-97-4) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Continued research into its derivatives and mechanisms of action will likely yield new therapeutic agents for treating various diseases, including cancer and bacterial infections. This brief underscores the importance of interdisciplinary collaboration in advancing the potential of this compound from bench to bedside.